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Compound of Interest

Compound Name: 2-Chloro-4-undecanoylpyridine

CAS No.: 898784-78-6

Cat. No.: B1613774

Get Quote

Topic: 2-Chloro-4-undecanoylpyridine Proper Disposal Procedures

Executive Summary
2-Chloro-4-undecanoylpyridine is a halogenated heteroaromatic ketone, typically utilized as

an intermediate in the synthesis of pharmaceuticals, liquid crystals, or lipophilic ligands.[1] Due

to the presence of both a chlorine substituent and a long alkyl chain (undecanoyl, C11), this

compound presents specific environmental hazards—namely persistence and aquatic toxicity—

that distinguish it from simpler pyridine derivatives.

Immediate Disposal Directive: This substance must be classified and disposed of as

Halogenated Organic Waste. Under no circumstances should it be discharged into municipal

sewer systems, trash, or mixed with non-halogenated fuel-blending waste streams.

Part 1: Chemical Safety Profile & Hazard
Identification
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Before initiating disposal, you must understand the specific risks associated with this molecule.

As a research chemical, specific toxicological data (LD50) may be limited; therefore, the

Precautionary Principle applies.

Property Characteristic Implication for Disposal

Chemical Structure
Pyridine ring, Cl @ pos 2, C11-

Acyl @ pos 4

Halogenated Waste: Requires

high-temperature incineration

with acid gas scrubbing.

Physical State
Waxy Solid or Viscous Oil

(Ambient)

Containment: May adhere to

surfaces; requires solvent

rinsing for full container

decontamination.

Lipophilicity High (LogP > 4 estimated)

Bioaccumulation: High risk of

aquatic toxicity. Zero-discharge

policy is mandatory.

Reactivity
Stable; Incompatible with

strong oxidizers

Segregation: Keep away from

nitric acid, perchlorates, and

peroxides in waste storage.

GHS Classification (Derived)
Warning: Causes skin irritation (Category 2).

Warning: Causes serious eye irritation (Category 2A).

Warning: May cause respiratory irritation (Category 3).

Danger: Toxic to aquatic life with long-lasting effects (Aquatic Chronic 2).

Part 2: Pre-Disposal Handling & Spill Response
Scenario: You have a small spill or residual material to clean up before final disposal.[2]

Spill Response Workflow
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PPE Required: Nitrile gloves (double-gloved recommended), safety goggles, lab coat. Use a

respirator (N95 or organic vapor cartridge) if dust or aerosols are present.

Absorbent: Do not use water. Use an inert organic absorbent (Vermiculite, Sand, or

Universal Spill Pads).

Spill Detected

Assess Volume & State
(Solid vs. Liquid)

Don PPE:
Nitrile Gloves, Goggles, Lab Coat

If Solid/Waxy:
Scoop carefully to avoid dust

If Liquid/Oil:
Cover with Vermiculite/Sand

Collect into
Wide-Mouth HDPE Jar

Wipe surface with Acetone
(Place wipes in same jar)

Label as
'Halogenated Debris'

Click to download full resolution via product page

Figure 1: Immediate spill response workflow for 2-Chloro-4-undecanoylpyridine.
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Part 3: Disposal Workflow (Step-by-Step)
This protocol ensures compliance with RCRA (USA) and general hazardous waste regulations.

Step 1: Waste Stream Segregation
The presence of the Chlorine atom at position 2 is the deciding factor.

CORRECT: Halogenated Organic Waste stream.

INCORRECT: Non-halogenated solvents (e.g., pure acetone/ethanol waste). Mixing

halogenated compounds into non-halogenated streams can result in heavy fines from waste

vendors because it disqualifies the waste from standard fuel blending.

Step 2: Container Selection
Material: High-Density Polyethylene (HDPE) or Glass (Amber/Clear).

Closure: Screw cap with a Teflon (PTFE) liner to prevent solvent swelling or degradation if

dissolved in carrier solvents.

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Step 3: Labeling
Attach a hazardous waste tag immediately upon the first addition of waste.

Chemical Name: Write out full name: "2-Chloro-4-undecanoylpyridine". Do not use

abbreviations or chemical formulas alone.

Hazards: Check "Toxic" and "Irritant".

Constituents: If dissolved, list the solvent % (e.g., "90% Dichloromethane, 10% 2-Chloro-4-
undecanoylpyridine").

Step 4: Final Disposal Path
Method: High-Temperature Incineration.
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Mechanism: The waste is burned at >1000°C. The chlorine is converted to HCl gas, which is

then captured by a scrubber system (neutralized with lime/caustic).

EPA Waste Code (USA):

If pure/unused: D001 (Ignitable - if in flammable solvent) or Unlisted Hazardous Waste.

If spent solvent mixture: F002 (Spent Halogenated Solvents).

Part 4: Decision Logic for Researchers
Use this logic tree to determine the exact disposal container for your specific experimental

situation.

Waste Generated Physical State?

Pure Solid / Waxy Residue

Dissolved in Solvent

Dispose in
SOLID HAZARDOUS WASTE

Pack in Jar

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halo Solvent
(Ethyl Acetate, Hexane)

Dispose in
HALOGENATED LIQUID WASTE

Dispose in
HALOGENATED LIQUID WASTE

(Do NOT put in Non-Halo)

Contaminates Stream!

Click to download full resolution via product page

Figure 2: Decision logic for selecting the correct waste stream.

Part 5: Regulatory & Compliance Data
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Regulation Classification Notes

RCRA (USA) Not P- or U-listed

Treat as characteristic waste

(Toxic/Ignitable) or "Process

Waste".

EPA Waste Code
D022 (if Chloroform present) or

F002

If pure, consult local EHS for

"Non-regulated chemical

waste" vs "Hazardous"

determination (default to

Hazardous).

TSCA R&D Exemption likely
Ensure use is strictly for

Research & Development.

European Waste Code 07 01 03*

"Organic halogenated

solvents, washing liquids and

mother liquors".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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